ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate

• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: ethyl 5-[(3-ethoxycarbonyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamoyl]-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C18H21N3O5S/c1-4-25-17(23)11-9-12(21(3)20-11)15(22)19-16-14(18(24)26-5-2)10-7-6-8-13(10)27-16/h9H,4-8H2,1-3H3,(H,19,22)
• InChI Key: IFCNAVOUMAJCCW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C(=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)OCC)C

Description

Ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate is a chemical compound that is widely used in scientific research. It is a member of the pyrazole family and has unique properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of Ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate is not well understood. However, it is believed to act as an inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has anti-inflammatory and analgesic properties, making it useful in the treatment of pain and inflammation. It has also been shown to have antitumor activity, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate in lab experiments is its versatility. It can be used as a building block in the synthesis of various compounds, and it can also be used as a tool in biological research. However, one limitation is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for the use of Ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate in scientific research. One direction is the development of new drugs based on its structure and properties. Another direction is the study of its mechanism of action, which could lead to a better understanding of its biochemical and physiological effects. Additionally, it could be used in the development of new materials with unique properties.

Synthesis Methods

The synthesis of Ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate involves the reaction of 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylic acid with ethyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide. The resulting compound is then purified by column chromatography to obtain the desired product.

Scientific Research Applications

Ethyl 5-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]carbamoyl}-1-methyl-1H-pyrazole-3-carboxylate has a wide range of applications in scientific research. It is used as a building block in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. It is also used as a tool in biological research, such as in the development of new drugs and the study of biological pathways.